Cas no 2172267-16-0 (5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product name: 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172267-16-0
• MF: C₁₀H₁₉N₃O₃
• MW: 229.276162385941
• CID: 5767572
• PubChem ID: 165764600

5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1593615
• [5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]methanol
• 2172267-16-0
• 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol

• Inchi： 1S/C10H19N3O3/c1-8(16-3)10-9(7-14)11-12-13(10)5-4-6-15-2/h8,14H,4-7H2,1-3H3
• InChI Key： NFPPLLLAEHCAMU-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CO)N=NN1CCCOC

Computed Properties

• Exact Mass: 229.14264148g/mol
• Monoisotopic Mass: 229.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 69.4Ų

Additional information on 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol

Comprehensive Overview of 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172267-16-0)

The compound 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172267-16-0) is a triazole-based derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for novel bioactive molecules, this compound stands out for its potential applications in drug discovery and material science. Its molecular structure, characterized by a 1,2,3-triazole core and methoxy functional groups, offers versatility in synthetic chemistry and biological activity modulation.

In recent years, the scientific community has shown growing interest in triazole derivatives due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of methoxyethyl and methoxypropyl substituents in this compound enhances its lipophilicity, which is crucial for improving membrane permeability—a key factor in drug design. Researchers are actively exploring its potential as a scaffold for developing new small-molecule inhibitors targeting enzymes or receptors involved in various diseases.

The synthesis of 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol typically involves click chemistry strategies, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method is favored for its high efficiency, regioselectivity, and compatibility with diverse functional groups. The compound’s methanol moiety further allows for derivatization, enabling the creation of libraries for high-throughput screening in drug discovery programs.

From an industrial perspective, the demand for custom synthesis and building blocks like this compound is rising, driven by the need for innovative materials and therapeutics. Its CAS No. 2172267-16-0 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. Companies specializing in fine chemicals and contract research often list this compound in their portfolios to cater to academic and industrial clients.

Environmental and safety considerations are also critical when handling 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol. While it is not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) and handling protocols are recommended to maintain stability. Its biodegradability and ecotoxicological profile are subjects of ongoing research, aligning with the global push for green chemistry principles.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can predict molecular interactions and optimize structures before synthesis. Platforms leveraging machine learning and quantitative structure-activity relationship (QSAR) models are increasingly used to evaluate its potential, reducing time and costs in R&D. Such advancements resonate with the current trend of integrating digital transformation in chemical sciences.

For researchers seeking CAS 2172267-16-0 suppliers or 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol price, it is advisable to consult specialized chemical distributors offering high-purity grades. Analytical data, including NMR, HPLC, and MS spectra, are typically provided to ensure quality control. Additionally, patents and literature referencing this compound highlight its utility in proprietary formulations, underscoring its commercial relevance.

Looking ahead, the exploration of 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol is expected to expand into niche areas such as catalysis and nanotechnology. Its modular structure makes it a candidate for designing functional materials, including polymers or coatings with tailored properties. As interdisciplinary collaborations grow, this compound may play a pivotal role in bridging gaps between chemistry, biology, and engineering.

In summary, 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172267-16-0) represents a promising chemical entity with multifaceted applications. Its relevance to drug development, material science, and sustainable chemistry positions it as a valuable asset for researchers and industries alike. Continuous innovation in synthetic methodologies and analytical techniques will further unlock its potential in the years to come.